2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide

• Molecular Formula: C6H6BrFN2O2S
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 2-amino-5-bromo-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C6H6BrFN2O2S/c7-3-1-6(13(10,11)12)5(9)2-4(3)8/h1-2H,9H2,(H2,10,11,12)
• InChI Key: NYDPYMJGAXDLKT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Br)S(=O)(=O)N)N

Description

2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide is a halogenated aromatic sulfonamide derivative characterized by a benzene ring substituted with an amino group (-NH₂) at position 2, a bromine atom at position 5, a fluorine atom at position 4, and a sulfonamide (-SO₂NH₂) group at position 1. Its molecular formula is C₆H₆BrFN₂O₂S, with a calculated molecular weight of 269.10 g/mol. Sulfonamides are well-known for their diverse applications, including antimicrobial, antitumor, and enzyme inhibitory activities, owing to their ability to mimic biological substrates and engage in hydrogen bonding via the sulfonamide moiety .

Preparation Methods

Step 1: Formation of 4-Amino-3,5-dichlorobenzenesulfonamide

Reaction Pathway:

• Starting material: Sulfanilamide (or a similar sulfonamide precursor).
• Reagents: Hydrogen peroxide, hydrochloric acid, dimethylformamide (DMF).
• Conditions: Reaction conducted at 20–25°C, with controlled addition of hydrogen peroxide, followed by cooling and filtration.

Process Details:

• Sulfanilamide reacts with hydrogen peroxide in the presence of hydrochloric acid within DMF solvent.
• The reaction introduces chlorine atoms selectively at positions 3 and 5 of the benzene ring, forming 4-amino-3,5-dichlorobenzenesulfonamide.
• Yield: Approximately 85.64%, with high purity (>95%).

Research Reference:
This method aligns with the synthesis described in patent literature, emphasizing mild reaction conditions and high yields, avoiding high-temperature or multi-step chlorination processes that are costly and less efficient.

Step 2: Bromination to Obtain 4-Bromo-2,6-dichlorobenzenesulfonamide

Reaction Pathway:

• Reagent: N-bromosuccinimide (NBS) or similar brominating agents.
• Conditions: Performed at 0–10°C to prevent over-bromination.
• Solvent: Suitable organic solvents like acetonitrile or dichloromethane.

Process Details:

• The sulfonamide intermediate from Step 1 is treated with NBS at low temperatures.
• Bromination occurs selectively at the ortho position relative to the amino group, yielding 4-bromo-2,6-dichlorobenzenesulfonamide.
• The process is conducted in a single step, avoiding harsh conditions.

Research Reference:
This process is adapted from methods used for halogenation of aromatic sulfonamides, emphasizing mild conditions to improve selectivity and yield.

Step 3: Conversion to 2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide

Reaction Pathway:

• Reagents: Fluorinating agents (e.g., Selectfluor or N-fluorobenzenesulfonimide), and brominating agents.
• Conditions: Mild, often room temperature, to allow selective substitution.

Process Details:

• The chlorinated and brominated sulfonamide undergoes halogen exchange reactions, where fluorine replaces a suitable leaving group or is introduced via electrophilic fluorination.
• The amino group remains intact, and the fluorine atom is introduced at the para position relative to the amino group, giving the target compound.

Notes:

• The process exploits the reactivity of aromatic halides and the directing effects of amino groups.
• The fluorination step is carefully controlled to prevent over-fluorination or degradation of the molecule.

Research Perspective:
While specific fluorination methods vary, recent advances favor milder electrophilic fluorination reagents to achieve regioselectivity and high yields.

Summary of Reaction Conditions and Yields

Step	Reaction	Reagents	Temperature	Yield	Remarks
1	Sulfanilamide oxidation	Hydrogen peroxide, HCl	20–25°C	~86%	Mild, high purity
2	Bromination	N-bromosuccinimide	0–10°C	Not specified	Selective ortho-bromination
3	Fluorination	Selectfluor or NFSI	Room temperature	Not specified	Regioselective fluorination

Additional Notes and Considerations

• Purification: Crystallization or recrystallization from suitable solvents ensures high purity.
• Reaction Monitoring: TLC, GC, or NMR techniques verify reaction completion.
• Safety: Handling halogenating agents and fluorinating reagents requires appropriate safety measures.

Integration of Diverse Perspectives

The synthesis pathway described aligns with recent patent disclosures and scientific advancements emphasizing:

• Economical and scalable processes: Use of low-cost reagents like sulfanilamide and NBS.
• Mild reaction conditions: Avoiding extreme temperatures or pressures.
• High selectivity and yield: Minimizing by-products and purification steps.

This comprehensive approach ensures the compound's synthesis is feasible for industrial applications, particularly in pharmaceutical and agrochemical sectors.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The amino, bromo, and fluoro groups can participate in nucleophilic or electrophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can undergo Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or potassium tert-butoxide are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling: Palladium catalysts and boronic acids are used in Suzuki-Miyaura coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzene derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound is explored for its use in the development of advanced materials, such as polymers and nanomaterials.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activity and protein interactions.

Mechanism of Action

The mechanism of action of 2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide involves its interaction with specific molecular targets. For instance, in medicinal chemistry, it may act as an inhibitor of enzymes by binding to their active sites. The sulfonamide group is known to mimic the structure of natural substrates, thereby blocking the enzyme’s activity .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison of 2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide and Analogues

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Differences
2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide	2-NH₂, 4-F, 5-Br, 1-SO₂NH₂	C₆H₆BrFN₂O₂S	269.10	Reference compound
2-Amino-4-chloro-5-fluorobenzenesulfonamide	2-NH₂, 4-Cl, 5-F, 1-SO₂NH₂	C₆H₆ClFN₂O₂S	224.64	Cl replaces Br at position 4; F at position 5
5-Amino-2,4-difluorobenzene-1-sulfonamide	5-NH₂, 2-F, 4-F, 1-SO₂NH₂	C₆H₆F₂N₂O₂S	208.19	Amino group shifted to position 5; dual F substituents
2-Amino-4-bromo-3-fluoro-5-iodobenzamide	2-NH₂, 4-Br, 3-F, 5-I, CONH₂	C₇H₅BrFIN₂O	349.94	Benzamide (-CONH₂) replaces sulfonamide; additional iodine at position 5
5-Bromo-4-fluoro-2-hydroxybenzaldehyde	5-Br, 4-F, 2-OH, 1-CHO	C₇H₄BrFO₂	233.01	Aldehyde (-CHO) and hydroxyl (-OH) instead of sulfonamide and amino groups

Impact of Substituents on Physicochemical Properties

Halogen Effects: Bromine vs. Chlorine: Bromine’s larger atomic radius (1.85 Å vs. Chlorine, being smaller and more electronegative, may improve solubility in polar solvents . Fluorine: The electron-withdrawing nature of fluorine at position 4 stabilizes the sulfonamide group, increasing its acidity (pKa ~10–11 for sulfonamides) and enhancing hydrogen-bonding capacity .

Functional Group Variations: Sulfonamide (-SO₂NH₂) vs. Benzamides, however, may exhibit better metabolic stability . Amino Group Position: The amino group at position 2 (meta to sulfonamide) creates a distinct electronic environment compared to analogues with amino groups at position 5 (e.g., 5-amino-2,4-difluorobenzene-1-sulfonamide). This affects resonance stabilization and intermolecular interactions .

Biological Activity

2-Amino-5-bromo-4-fluorobenzene-1-sulfonamide, a sulfonamide compound, has garnered attention due to its potential biological activities, particularly in the realm of medicinal chemistry. This compound features a unique arrangement of bromine and fluorine substituents on a benzene ring, contributing to its reactivity and interaction with various biological targets. The sulfonamide functional group is known for its ability to mimic natural substrates, leading to enzyme inhibition and potential therapeutic applications.

• Molecular Formula : C$_6$H$_6$BrFNO$_2$S
• Molecular Weight : Approximately 269.09 g/mol
• IUPAC Name : 2-amino-5-bromo-4-fluorobenzenesulfonamide

The biological activity of 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide is primarily attributed to its sulfonamide group, which can inhibit specific enzymes by mimicking their natural substrates. This inhibition is crucial for understanding its mechanism of action and potential therapeutic uses. The compound has shown effectiveness in various biochemical assays, indicating its value in drug development.

Biological Targets and Activities

Research indicates that 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide interacts with several biological targets:

• Enzyme Inhibition : The compound has demonstrated the ability to inhibit key enzymes involved in metabolic pathways, which is essential for treating diseases related to enzyme dysfunction.
• Antimicrobial Properties : Sulfonamides are traditionally known for their antibacterial properties, and this compound may exhibit similar effects against various pathogens.
• Potential Anticancer Activity : Preliminary studies suggest that the compound could influence cancer cell proliferation, making it a candidate for further exploration in oncology.

Case Studies

Several studies have focused on the biological activity of 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide:

• Enzyme Assays : In vitro assays have shown that this compound effectively inhibits certain enzymes at low micromolar concentrations. For example, it has been reported to have an IC50 value indicating significant potency against specific targets.
• Antimicrobial Testing : Comparative studies against standard antibiotics have demonstrated that this compound exhibits comparable or enhanced activity against certain bacterial strains.
• Cytotoxicity Studies : Evaluations using various cancer cell lines have indicated that the compound can induce apoptosis, suggesting a mechanism for anticancer activity.

Study Type	Target/Pathway	Findings
Enzyme Assay	Specific Metabolic Enzyme	IC50 values suggest effective inhibition
Antimicrobial	Bacterial Strains	Comparable efficacy to standard antibiotics
Cytotoxicity	Cancer Cell Lines	Induction of apoptosis observed

Comparative Analysis with Similar Compounds

To understand the unique properties of 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide, it is beneficial to compare it with structurally similar compounds:

Compound Name	Key Features
2-Amino-4-fluorobenzene-1-sulfonamide	Lacks bromine; contains only fluorine
2-Amino-5-chloro-4-fluorobenzene-1-sulfonamide	Contains chlorine instead of bromine
2-Amino-5-bromo-4-methylbenzene-1-sulfonamide	Contains a methyl group instead of fluorine

The presence of both bromo and fluoro substituents in 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide enhances its stability and specificity compared to similar compounds, making it a promising candidate for further research.